Cas no 2580241-42-3 (Tert-butyl 1-(1-aminocyclopropyl)cyclopropane-1-carboxylate)

• Product Name: Tert-butyl 1-(1-aminocyclopropyl)cyclopropane-1-carboxylate
• CAS No: 2580241-42-3
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 6291393
• PubChem ID: 165888779
• Update Time: 2025-11-01

Tert-butyl 1-(1-aminocyclopropyl)cyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2580241-42-3
• tert-butyl 1-(1-aminocyclopropyl)cyclopropane-1-carboxylate
• EN300-27729510
• Tert-butyl 1-(1-aminocyclopropyl)cyclopropane-1-carboxylate

• Inchi： 1S/C11H19NO2/c1-9(2,3)14-8(13)10(4-5-10)11(12)6-7-11/h4-7,12H2,1-3H3
• InChI Key： KGWARUOJAGRYSZ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1(CC1)C1(CC1)N)=O

Computed Properties

• Exact Mass: 197.141578849g/mol
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 1-(1-aminocyclopropyl)cyclopropane-1-carboxylate

Tert-butyl 1-(1-aminocyclopropyl)cyclopropane-1-carboxylate (CAS No. 2580241-42-3): A Comprehensive Overview

Tert-butyl 1-(1-aminocyclopropyl)cyclopropane-1-carboxylate, identified by the Chemical Abstracts Service registry number CAS No. 2580241-42-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a cyclopropane ring substituted with an amine and a carboxylate group, making it a promising candidate for further exploration in drug discovery and development.

The structural uniqueness of Tert-butyl 1-(1-aminocyclopropyl)cyclopropane-1-carboxylate lies in its cyclopropane moiety, which is known for its high reactivity and ability to engage in various chemical interactions. The presence of a tert-butyl group at the carboxyl position enhances the compound's stability and solubility, making it more amenable for biological studies. Additionally, the 1-(1-aminocyclopropyl) substituent introduces a potential site for further functionalization, enabling the synthesis of derivatives with tailored pharmacological properties.

In recent years, there has been growing interest in cyclopropane-containing compounds due to their unique biological activities. These molecules have been shown to exhibit a wide range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The cyclopropane ring's strained geometry leads to high electrophilicity, which can be exploited to develop novel therapeutic agents. Tert-butyl 1-(1-aminocyclopropyl)cyclopropane-1-carboxylate is no exception and has been studied for its potential role in modulating various biological pathways.

One of the most intriguing aspects of Tert-butyl 1-(1-aminocyclopropyl)cyclopropane-1-carboxylate is its interaction with biological targets. Preliminary studies have suggested that this compound may interact with enzymes and receptors involved in inflammation and cell proliferation. The amine group at the cyclopropyl ring provides a hydrogen bond acceptor site, which could be crucial for binding to specific protein targets. Furthermore, the tert-butyl group at the carboxyl position can serve as a steric anchor, enhancing binding affinity and selectivity.

The synthesis of Tert-butyl 1-(1-aminocyclopropyl)cyclopropane-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the cyclopropane ring followed by functionalization with an amine group. The introduction of the tert-butyl carboxylate group is achieved through esterification or similar reactions. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to improve efficiency and minimize side products.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacological properties of Tert-butyl 1-(1-aminocyclopropyl)cyclopropane-1-carboxylate with greater accuracy. Molecular docking studies have been conducted to identify potential binding pockets on target proteins, providing insights into how this compound may interact with biological systems. These computational approaches complement experimental work by allowing rapid screening of numerous derivatives and optimizing lead structures for further development.

In vivo studies have begun to shed light on the biological activity of Tert-butyl 1-(1-aminocyclopropyl)cyclopropane-1-carboxylate. Initial animal models have shown promising results in terms of anti-inflammatory effects, suggesting that this compound may have therapeutic potential in conditions such as rheumatoid arthritis or inflammatory bowel disease. Further research is needed to fully elucidate its mechanism of action and assess its safety profile before human clinical trials can be considered.

The future direction of research on Tert-butyl 1-(1-aminocyclopropyl)cyclopropane-1-carboxylate includes exploring its derivatives to enhance potency and selectivity. By modifying the substituents on the cyclopropane ring or introducing additional functional groups, scientists aim to develop novel compounds with improved pharmacological profiles. Additionally, investigating the compound's metabolic stability and pharmacokinetic properties will be crucial for understanding its potential as a drug candidate.

The development of new pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The study of Tert-butyl 1-(1-aminocyclopropyl)cyclopropane-1-carboxylate exemplifies this collaborative approach, where synthetic chemists design novel molecules, biologists evaluate their biological activity, and computational scientists predict their interactions with biological targets. This integrated strategy accelerates the discovery process and increases the likelihood of identifying safe and effective therapeutic agents.

In conclusion, Tert-butyl 1-(1-aminocyclopropyl)cyclopropane-1-carboxylate (CAS No. 2580241-42-3) represents a fascinating area of research with significant potential in pharmaceutical development. Its unique structure and promising biological activities make it an attractive candidate for further exploration. As research continues to uncover new insights into its pharmacological properties, this compound may one day contribute to the development of novel treatments for various diseases.